5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole
Overview
Description
- is a heterocyclic organic compound with the following structure:
- It belongs to the oxadiazole family, which contains a five-membered ring containing oxygen and nitrogen atoms.
- The compound exhibits interesting properties due to its unique structure and functional groups.
5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole: ClCH2C6H3(Me)2NO
Preparation Methods
Synthetic Routes:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
- Mechanism not extensively studied.
- Potential molecular targets and pathways remain to be elucidated.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C11H11ClN2O |
|---|---|
Molecular Weight |
222.67 g/mol |
IUPAC Name |
5-(chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole |
InChI |
InChI=1S/C11H11ClN2O/c1-7-3-4-9(5-8(7)2)11-13-10(6-12)15-14-11/h3-5H,6H2,1-2H3 |
InChI Key |
RZHPIAZQEOLRGQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NOC(=N2)CCl)C |
Origin of Product |
United States |
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